Cas no 1936339-78-4 (2-Butanone, 3-amino-1-(1,2,5-thiadiazol-3-yl)-)

• Product Name: 2-Butanone, 3-amino-1-(1,2,5-thiadiazol-3-yl)-
• CAS No: 1936339-78-4
• MF: C₆H₉N₃OS
• MW: 171.220159292221
• CID: 5292464
• Update Time: 2025-10-29

2-Butanone, 3-amino-1-(1,2,5-thiadiazol-3-yl)- Chemical and Physical Properties

Names and Identifiers

• 2-Butanone, 3-amino-1-(1,2,5-thiadiazol-3-yl)-

• Inchi： 1S/C6H9N3OS/c1-4(7)6(10)2-5-3-8-11-9-5/h3-4H,2,7H2,1H3
• InChI Key： BYVAPCDBZPFASH-UHFFFAOYSA-N
• SMILES： C(C1C=NSN=1)C(=O)C(N)C

Additional information on 2-Butanone, 3-amino-1-(1,2,5-thiadiazol-3-yl)-

Introduction to 2-Butanone, 3-Amino-1-(1,2,5-Thiadiazol-3-Yl) (CAS No. 1936339-78-4)

2-Butanone, 3-amino-1-(1,2,5-thiadiazol-3-yl), also known by its CAS number 1936339-78-4, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a thiadiazole ring system with a keto group and an amino group. The thiadiazole moiety is a five-membered ring containing sulfur and nitrogen atoms, which contributes to the compound's versatile reactivity and potential applications in various chemical reactions.

The synthesis of 2-butaneone, 3-amino-1-(1,2,5-thiadiazol-3-yl) typically involves multi-step processes that require precise control over reaction conditions. Recent advancements in synthetic methodologies have enabled chemists to achieve higher yields and better purity levels. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction rates and minimize side reactions. This approach has proven particularly effective in constructing the thiadiazole ring system, which is often challenging due to the need for specific steric and electronic conditions.

The compound's properties make it a valuable building block in organic synthesis. Its keto group can participate in various condensation reactions, such as the formation of enamine or imine bonds, which are essential in constructing complex molecular architectures. Additionally, the presence of an amino group allows for further functionalization, enabling the creation of derivatives with diverse biological activities or electronic properties.

In recent years, there has been growing interest in exploring the biological applications of 2-butaneone, 3-amino-1-(1,2,5-thiadiazol-3-yl). Studies have shown that this compound exhibits potential as an antimicrobial agent due to its ability to inhibit bacterial growth. Researchers have investigated its activity against various pathogens and found promising results against gram-positive bacteria. Furthermore, its structural flexibility makes it a candidate for drug delivery systems or as a component in bioactive polymers.

The material science community has also taken notice of this compound's unique properties. Its ability to form stable coordination complexes with metal ions has led to its use in designing new materials for catalysis or sensing applications. For example, recent research has demonstrated that derivatives of this compound can act as efficient catalysts in organic transformations such as oxidation or reduction reactions.

In terms of environmental impact and sustainability, the synthesis and application of 2-butaneone, 3-amino-1-(1,2,5-thiadiazol-3-yl) align with green chemistry principles. The use of renewable feedstocks and energy-efficient reaction conditions reduces the overall carbon footprint associated with its production. Moreover, its biodegradability has been assessed under controlled laboratory conditions, indicating that it poses minimal risk to aquatic ecosystems when properly managed.

The future prospects for this compound are bright given its versatility and compatibility with modern synthetic techniques. Ongoing research is focused on optimizing its properties for specific applications while exploring novel synthetic pathways that enhance scalability and cost-effectiveness. As our understanding of this compound deepens through interdisciplinary collaboration between chemists and biologists alike,< strong>2-butaneone strong>,< strong> 3-amino strong>-< strong>1-(1 strong>,< strong>2 strong>,< strong>5-thiadiazol strong>-< strong>3-Yl strong>) will undoubtedly play an increasingly important role across multiple industries.